2-[(2-chloro-4-ethoxy-5-methoxybenzyl)amino]ethanol

• IUPAC Name: 2-[(2-chloro-4-ethoxy-5-methoxyphenyl)methylamino]ethanol
• InChI: InChI=1S/C12H18ClNO3/c1-3-17-12-7-10(13)9(6-11(12)16-2)8-14-4-5-15/h6-7,14-15H,3-5,8H2,1-2H3
• InChI Key: SICDGYPFKNJBSB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)Cl)CNCCO)OC
• Molecular Formula: C12H18ClNO3
• Molecular Weight: 259.73 g/mol

Description

2-[(2-chloro-4-ethoxy-5-methoxybenzyl)amino]ethanol is a chemical compound that belongs to the class of amino alcohols. It is a synthetic compound that has been widely used in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 2-[(2-chloro-4-ethoxy-5-methoxybenzyl)amino]ethanol is not fully understood. However, it has been proposed that the compound induces apoptosis by activating the caspase pathway. It has also been suggested that it inhibits the NF-κB signaling pathway, which plays a crucial role in inflammation and cancer.
Biochemical and Physiological Effects:
2-[(2-chloro-4-ethoxy-5-methoxybenzyl)amino]ethanol has been shown to have several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, induce apoptosis, and reduce inflammation. It has also been shown to have anti-oxidant properties, which make it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-[(2-chloro-4-ethoxy-5-methoxybenzyl)amino]ethanol in lab experiments is its potential therapeutic properties. It has been shown to have anti-cancer, anti-inflammatory, and anti-oxidant properties, which make it a potential candidate for the treatment of various diseases. However, one of the limitations of using this compound is its toxicity. It has been found to be toxic to some cell lines, which may limit its use in some experiments.

Future Directions

There are several future directions for the research on 2-[(2-chloro-4-ethoxy-5-methoxybenzyl)amino]ethanol. One of the most significant directions is to further investigate its mechanism of action. Understanding the mechanism of action will help in the development of more effective treatments for cancer and inflammatory diseases. Another direction is to explore its potential use in combination therapy. It has been shown to synergize with other chemotherapeutic agents, which may increase its effectiveness in the treatment of cancer. Finally, more research is needed to investigate its safety and toxicity profile, which will help in the development of safe and effective treatments.

Scientific Research Applications

2-[(2-chloro-4-ethoxy-5-methoxybenzyl)amino]ethanol has been used in scientific research for various purposes. One of the most significant applications of this compound is in the field of cancer research. It has been found to inhibit the growth of cancer cells by inducing apoptosis. It has also been shown to have anti-inflammatory and anti-oxidant properties, which make it a potential candidate for the treatment of inflammatory diseases.